Cas no 65287-01-6 (Benzothiazolium,2,5-dimethyl-3-(3-sulfopropyl)-, inner salt)

• Product name: Benzothiazolium,2,5-dimethyl-3-(3-sulfopropyl)-, inner salt
• CAS No: 65287-01-6
• MF: C₁₂H₁₅NO₃S₂
• MW: 285.3824
• CID: 505518
• PubChem ID: 103345

Benzothiazolium,2,5-dimethyl-3-(3-sulfopropyl)-, inner salt Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,2,5-dimethyl-3-(3-sulfopropyl)-, inner salt
• 2,5-dimethyl-3-(3-sulphonatopropyl)benzothiazolium
• 2,5-Dimethyl-3-(3'-sulfopropyl)benzothiazolium betaine
• 3-(2,5-dimethyl-1,3-benzothiazol-3-ium-3-yl)propane-1-sulfonate
• Anhydro-2,5-dimethyl-3-(3-sulfopropyl)benzothiazolium hydroxide
• Anhydro-2,5-dimethyl-3-(gamma-sulfopropyl)benzothiazolium hydroxide
• Benzothiazolium, 2,5-dimethyl-3-(3-sulfopropyl)-, hydroxide, inner salt
• NCGC00245008-01
• SMR000284621
• MLS000693188
• BAS 00107527
• DTXSID4070291
• CHEMBL1415592
• EINECS 265-674-2
• NS00056916
• Benzothiazolium, 2,5-dimethyl-3-(3-sulfopropyl)-, inner salt
• 5DN522TV57
• HMS2602K21
• AKOS000546617
• 65287-01-6

• Inchi： InChI=1S/C12H15NO3S2/c1-9-4-5-12-11(8-9)13(10(2)17-12)6-3-7-18(14,15)16/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： RHVVCHULMIKELS-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)SC(=[N+]2CCCS(=O)(=O)[O-])C

Computed Properties

• Exact Mass: 285.04945
• Monoisotopic Mass: 285.049335
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.7
• XLogP3: 2.4

Experimental Properties

• PSA: 61.08